Cas no 2751608-20-3 ((3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride)

• Product Name: (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride
• CAS No: 2751608-20-3
• MF: C₅H₁₄Cl₂N₂OS
• MW: 221.148458003998
• CID: 6006910
• PubChem ID: 155978095
• Update Time: 2025-11-07

(3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• imino(methyl)[(1s,3s)-3-aminocyclobutyl]-lambda6-sulfanone dihydrochloride
• 2742630-80-2
• EN300-37267058
• (3-aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride
• 2751608-20-3
• EN300-37300087
• imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone dihydrochloride
• EN300-27747172
• 2624135-58-4
• (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride

• Inchi： 1S/C5H12N2OS.2ClH/c1-9(7,8)5-2-4(6)3-5;;/h4-5,7H,2-3,6H2,1H3;2*1H
• InChI Key： POLYLSTVTKPRSV-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(C1CC(C1)N)(=N)=O

Computed Properties

• Exact Mass: 220.0203896g/mol
• Monoisotopic Mass: 220.0203896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride

Research Brief on (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride (CAS: 2751608-20-3)

In recent years, the compound (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride (CAS: 2751608-20-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfanone and cyclobutylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. The compound's structural complexity, particularly the presence of the sulfanone group, has been a focal point for researchers investigating its reactivity and stability under physiological conditions. These studies are critical for ensuring the compound's suitability for in vivo applications.

From a biological perspective, (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory and proliferative pathways. In vitro assays have revealed its high affinity for targets such as protein kinases and proteases, suggesting its potential as a lead compound for drug development. Furthermore, preliminary in vivo studies in animal models have shown encouraging results, with the compound exhibiting favorable pharmacokinetic properties and minimal off-target effects. These findings underscore its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases.

Despite these promising results, challenges remain in the development of (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride as a clinical candidate. Issues such as solubility, bioavailability, and long-term toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to enhance these properties while maintaining the compound's biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, (3-Aminocyclobutyl)(imino)methyl-lambda6-sulfanone dihydrochloride (CAS: 2751608-20-3) represents a promising avenue for drug discovery and development. Its unique chemical structure and potent biological activity make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for new therapeutic strategies in the treatment of complex diseases. Continued interdisciplinary collaboration and innovation will be essential to fully realize its potential in the field of chemical biology and medicine.